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Compound of Interest |

Compound Name: 3-Chlorophenyl diethylcarbamate
CAS No.: 159390-33-7
Cat. No.: B2628866

Abstract: This document provides a comprehensive guide for the safe storage and handling of
3-Chlorophenyl diethylcarbamate (CAS No. 159390-33-7). Designed for researchers,
scientists, and drug development professionals, these protocols are grounded in established
safety data and best laboratory practices. The guide emphasizes not just the procedures, but
the scientific rationale behind them to ensure both experimental integrity and personnel safety.
As a carbamate compound, 3-Chlorophenyl diethylcarbamate is a suspected cholinesterase
inhibitor, necessitating stringent handling protocols.

Compound Identification and Properties

3-Chlorophenyl diethylcarbamate is a research chemical often utilized in studies related to
the mechanisms of carbamate pesticides and their environmental impact.[1] Its physical and
chemical properties are fundamental to understanding its storage and handling requirements.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2628866?utm_src=pdf-interest
https://www.benchchem.com/product/b2628866?utm_src=pdf-body
https://www.benchchem.com/product/b2628866?utm_src=pdf-body
https://www.benchchem.com/product/b2628866?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/carbamic-acid-derivatives/83634--3-chlorophenyl-diethylcarbamate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2628866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source
CAS Number 159390-33-7 [1]
Molecular Formula C11H14CINO2 [1]
Molecular Weight 227.69 g/mol [1]
Appearance Yellow to p'ale yellow to 2]
colorless oll

Boiling Point 305.2 + 34.0 °C (Predicted) [1][2]
Density 1.162 + 0.06 g/cm? (Predicted) [1112]

N Insoluble in water (predicted
Solubility [3]
based on analogs)

Hazard Identification and Mechanistic Toxicology

The primary hazard associated with 3-Chlorophenyl diethylcarbamate stems from its
classification as a carbamate, a class of compounds known to act as cholinesterase inhibitors.
[1] This mechanism is the causal factor behind its acute toxicity. By inhibiting the cholinesterase
enzyme, the neurotransmitter acetylcholine accumulates, leading to overstimulation of the
nervous system. Therefore, all handling procedures must be designed to prevent any route of
exposure.

GHS Hazard Summary:

Caption: GHS Pictograms and associated hazard statements for 3-Chlorophenyl
diethylcarbamate.

Long-Term Storage Protocols

Proper storage is critical for maintaining the chemical integrity of 3-Chlorophenyl
diethylcarbamate and ensuring laboratory safety. The compound is moisture-sensitive and
requires controlled conditions to prevent degradation.

Table of Recommended Storage Conditions:

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.myskinrecipes.com/shop/en/carbamic-acid-derivatives/83634--3-chlorophenyl-diethylcarbamate.html
https://www.myskinrecipes.com/shop/en/carbamic-acid-derivatives/83634--3-chlorophenyl-diethylcarbamate.html
https://www.myskinrecipes.com/shop/en/carbamic-acid-derivatives/83634--3-chlorophenyl-diethylcarbamate.html
https://hoffmanchemicals.com/products/3-chlorophenyl-n-n-diethylcarbamate
https://www.myskinrecipes.com/shop/en/carbamic-acid-derivatives/83634--3-chlorophenyl-diethylcarbamate.html
https://hoffmanchemicals.com/products/3-chlorophenyl-n-n-diethylcarbamate
https://www.myskinrecipes.com/shop/en/carbamic-acid-derivatives/83634--3-chlorophenyl-diethylcarbamate.html
https://hoffmanchemicals.com/products/3-chlorophenyl-n-n-diethylcarbamate
https://cameochemicals.noaa.gov/chemical/20546
https://www.benchchem.com/product/b2628866?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/carbamic-acid-derivatives/83634--3-chlorophenyl-diethylcarbamate.html
https://www.benchchem.com/product/b2628866?utm_src=pdf-body
https://www.benchchem.com/product/b2628866?utm_src=pdf-body
https://www.benchchem.com/product/b2628866?utm_src=pdf-body
https://www.benchchem.com/product/b2628866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2628866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Parameter Recommendation Rationale

Minimizes thermal degradation
Temperature 2 - 8 °C (Refrigerated) and preserves compound
stability.[2]

_ Prevents oxidation and
Under inert gas (e.g., Argon,

Atmosphere ) hydrolysis, as the compound is
Nitrogen) ) -
moisture-sensitive.[4]
] Tightly sealed, amber glass Protects from moisture and
Container ] ] ]
bottle light-induced degradation.[4]
Ensures security for a toxic
) Well-ventilated, locked substance and prevents
Location

chemical cabinet or refrigerator ~ accumulation of vapors in case

of a leak.

Protocol for Compound Reception and Storage

Inspection: Upon receipt, inspect the container for any signs of damage or leaks. Wear
appropriate PPE (gloves, safety glasses) during this process.

Verification: Confirm the chemical identity and purity against the certificate of analysis.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, date
of receipt, and all relevant GHS hazard pictograms.

Inerting: Before sealing for long-term storage, gently flush the headspace of the container
with an inert gas like argon or nitrogen. This displaces moisture and oxygen, which is a
critical step for a moisture-sensitive compound.[4]

Sealing: Tightly close the container. For extra protection against moisture ingress, wrap the
cap and neck with Parafim®.

Logging: Record the compound's receipt, quantity, and assigned storage location in the
laboratory's chemical inventory system.
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o Storage: Place the sealed container in a designated, labeled secondary container within a 2-
8 °C refrigerator that is approved for chemical storage. The area must be accessible only to
authorized personnel.
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(Flush with Inert Gas, Seal Tightly)

tep 5

Store in Locked, Refrigerated (2-8°C)
and Ventilated Area

Click to download full resolution via product page

Caption: Workflow for receiving and storing 3-Chlorophenyl diethylcarbamate.
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Safe Handling and Personal Protective Equipment
(PPE)

Given its acute toxicity and irritant properties, a multi-layered safety approach based on the
hierarchy of controls is mandatory.

Elimination

(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls

(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Storage and Handling
of 3-Chlorophenyl diethylcarbamate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2628866#storage-and-handling-requirements-for-3-
chlorophenyl-diethylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2628866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

